R-Frovatriptan

• CAS No.: 158747-02-5
• Product Name: R-Frovatriptan
• Molecular Formula: C14H19N3O
• Molecular Weight: 243.3 g/mol
• IUPAC Name: (6R)-6-(methylamino)-6,7,8,9-tetrahydro-5H-carbazole-3-carboxamide
• Standard InChI: InChI=1S/C14H17N3O/c1-16-9-3-5-13-11(7-9)10-6-8(14(15)18)2-4-12(10)17-13/h2,4,6,9,16-17H,3,5,7H2,1H3,(H2,15,18)/t9-/m1/s1
• Standard InChIKey: XPSQPHWEGNHMSK-SECBINFHSA-N
• Isomeric SMILES: CN[C@@H]1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)N
• SMILES: CNC1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)N
• Canonical SMILES: CNC1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)N
• Physical Description: Solid
• Description: Frovatriptan, also known as frova or VML-251, belongs to the class of organic compounds known as carbazoles. Carbazoles are compounds containing a three ring system containing a pyrrole ring fused on either side to a benzene ring. Frovatriptan is a drug which is used for the acute treatment of migraine attacks with or without aura in adults. Frovatriptan is considered to be a practically insoluble (in water) and relatively neutral molecule. Frovatriptan has been detected in multiple biofluids, such as urine and blood. Within the cell, frovatriptan is primarily located in the membrane (predicted from logP). Frovatriptan is a potentially toxic compound.; Frovatriptan is a member of carbazoles.; Frovatriptan is a triptan drug developed by Vernalis for the treatment of migraine headaches, in particular those associated with menstruation. Frovatriptan causes vasoconstriction of arteries and veins that supply blood to the head.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: Soluble; In water, 1.9X10+4 mg/L at 25 °C (est); 1.23e-01 g/L
• Synonyms: (+)-(R)-5,6,7,8-tetrahydro-6-(methylamino)carbazole-3-carboxamide succinate (1:1), monohydrate; 3-methylamino-6-carboxamido-1,2,3,4-tetrahydrocarbazole; Allegro; Frova; frovatriptan; frovatriptan succinate; Frovelan; SB 209509; VML-251; VML251
• Vapor Pressure: 3.7X10-9 mm Hg at 25 °C (est)
• PubChem Compound: 77992
• Last Modified: Nov 11 2021